(3,5-dichlorophenyl)methyl N-[2-(2,3-dichlorophenyl)-1,3-thiazol-4-yl]carbamate

• IUPAC Name: (3,5-dichlorophenyl)methyl N-[2-(2,3-dichlorophenyl)-1,3-thiazol-4-yl]carbamate
• InChI: InChI=1S/C17H10Cl4N2O2S/c18-10-4-9(5-11(19)6-10)7-25-17(24)23-14-8-26-16(22-14)12-2-1-3-13(20)15(12)21/h1-6,8H,7H2,(H,23,24)
• InChI Key: FQYKUZIIIRYNNT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=NC(=CS2)NC(=O)OCC3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C17H10Cl4N2O2S
• Molecular Weight: 448.1 g/mol

Description

(3,5-dichlorophenyl)methyl N-[2-(2,3-dichlorophenyl)-1,3-thiazol-4-yl]carbamate is a chemical compound that has gained attention in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as DCTC and is synthesized through a multi-step process involving various reagents and catalysts. The purpose of

Scientific Research Applications

DCTC has been the subject of numerous scientific research studies due to its potential applications in medicine. Specifically, DCTC has been found to have anti-inflammatory and anti-cancer properties, making it a potential candidate for the development of new drugs. In addition, DCTC has been found to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Mechanism of Action

The mechanism of action of DCTC is not fully understood, but it is believed to involve the inhibition of certain enzymes and pathways involved in inflammation and cancer growth. Specifically, DCTC has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of prostaglandins that are involved in inflammation. In addition, DCTC has been found to inhibit the activity of histone deacetylases (HDACs), enzymes involved in the regulation of gene expression that are often overexpressed in cancer cells.
Biochemical and Physiological Effects
DCTC has been found to have a number of biochemical and physiological effects. Specifically, DCTC has been found to inhibit the production of prostaglandins and cytokines involved in inflammation. In addition, DCTC has been found to induce apoptosis (programmed cell death) in cancer cells. Finally, DCTC has been found to inhibit the growth of bacteria and fungi.

Advantages and Limitations for Lab Experiments

One advantage of using DCTC in lab experiments is that it has been found to be relatively non-toxic to cells and tissues. In addition, DCTC is relatively easy to synthesize and can be produced in large quantities. However, one limitation of using DCTC in lab experiments is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are a number of potential future directions for research on DCTC. One potential direction is to further investigate its anti-inflammatory and anti-cancer properties, with the goal of developing new drugs that can be used to treat these conditions. Another potential direction is to investigate its antimicrobial properties, with the goal of developing new antibiotics that can be used to treat bacterial and fungal infections. Finally, further research is needed to fully understand the mechanism of action of DCTC, which could lead to the development of new drugs that target specific enzymes and pathways involved in inflammation and cancer growth.

Synthesis Methods

The synthesis of DCTC involves a multi-step process that begins with the reaction of 2,3-dichlorothiophene with potassium hydroxide to form 2,3-dichlorothiophene-1-carboxylic acid. This is then reacted with thionyl chloride to form 2,3-dichlorothiophene-1-carbonyl chloride, which is then reacted with sodium azide to form 2,3-dichlorothiophene-1-carbonyl azide. The resulting compound is then reacted with 2,3-dichlorophenyl isocyanate to form (2,3-dichlorophenyl)urea, which is then reacted with (3,5-dichlorophenyl)methyl chloroformate to form DCTC.